Cas no 1220038-45-8 (3-Chloro-N-(4-methylphenyl)-5-(trifluoromethyl)-2-pyridinamine)

• Product Name: 3-Chloro-N-(4-methylphenyl)-5-(trifluoromethyl)-2-pyridinamine
• CAS No: 1220038-45-8
• MF: C₁₃H₁₀ClF₃N₂
• MW: 286.680112361908
• CID: 4688536
• Update Time: 2025-05-24

3-Chloro-N-(4-methylphenyl)-5-(trifluoromethyl)-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-N-(4-METHYLPHENYL)-5-(TRIFLUOROMETHYL)-2-PYRIDINAMINE
• 3-chloro-N-(4-methylphenyl)-5-(trifluoromethyl)pyridin-2-amine
• 3-Chloro-N-(4-methylphenyl)-5-(trifluoromethyl)-2-pyridinamine

• Inchi： 1S/C13H10ClF3N2/c1-8-2-4-10(5-3-8)19-12-11(14)6-9(7-18-12)13(15,16)17/h2-7H,1H3,(H,18,19)
• InChI Key： VVWRIUITQXKKLJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1NC1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 290
• Topological Polar Surface Area: 24.9

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 310.9±42.0 °C at 760 mmHg
• Flash Point: 141.8±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Chloro-N-(4-methylphenyl)-5-(trifluoromethyl)-2-pyridinamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3-Chloro-N-(4-methylphenyl)-5-(trifluoromethyl)-2-pyridinamine

Recent Advances in the Study of 3-Chloro-N-(4-methylphenyl)-5-(trifluoromethyl)-2-pyridinamine (CAS: 1220038-45-8)

3-Chloro-N-(4-methylphenyl)-5-(trifluoromethyl)-2-pyridinamine (CAS: 1220038-45-8) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanistic insights, positioning it as a promising candidate for therapeutic interventions. This research brief aims to summarize the latest findings related to this compound, highlighting its significance and potential applications.

The synthesis of 3-Chloro-N-(4-methylphenyl)-5-(trifluoromethyl)-2-pyridinamine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to achieve efficient production. The compound's structural features, including the trifluoromethyl group and the chloro-substituted pyridine ring, contribute to its unique chemical properties, making it a valuable scaffold for further derivatization.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 3-Chloro-N-(4-methylphenyl)-5-(trifluoromethyl)-2-pyridinamine exhibits potent inhibitory effects against specific enzyme targets, such as kinases and proteases, which are implicated in various disease pathways. For instance, it has shown promising activity against cancer cell lines by modulating key signaling pathways involved in cell proliferation and apoptosis. These findings underscore its potential as a lead compound for anticancer drug development.

Mechanistic studies have further elucidated the compound's mode of action. Structural-activity relationship (SAR) analyses have identified critical functional groups that enhance its binding affinity and selectivity for target proteins. Computational modeling and molecular docking studies have provided insights into the interactions between the compound and its biological targets, facilitating the design of more potent analogs. These advancements are pivotal for the rational development of next-generation therapeutics.

Despite these promising results, challenges remain in the clinical translation of 3-Chloro-N-(4-methylphenyl)-5-(trifluoromethyl)-2-pyridinamine. Issues such as pharmacokinetics, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 3-Chloro-N-(4-methylphenyl)-5-(trifluoromethyl)-2-pyridinamine (CAS: 1220038-45-8) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features, coupled with its promising biological activity, make it a valuable candidate for drug discovery. Ongoing studies are expected to further unravel its therapeutic potential and pave the way for its application in treating various diseases.